4-{[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(4-methylphenoxy)acetyl]piperidine

• IUPAC Name: 1-[4-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-2-(4-methylphenoxy)ethanone
• InChI: InChI=1S/C23H24FN3O3/c1-16-2-8-20(9-3-16)29-15-22(28)27-12-10-17(11-13-27)14-21-25-23(26-30-21)18-4-6-19(24)7-5-18/h2-9,17H,10-15H2,1H3
• InChI Key: DVAKEQCCCMMSFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCC(CC2)CC3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C23H24FN3O3
• Molecular Weight: 409.5 g/mol

Description

4-{[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(4-methylphenoxy)acetyl]piperidine is a useful research compound. Its molecular formula is C23H24FN3O3 and its molecular weight is 409.461. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized various oxadiazole derivatives, focusing on their structural properties and potential as biological agents. For instance, the synthesis, characterization, and biological evaluation of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate revealed insights into its crystal structure and moderate biological activities (Sanjeevarayappa et al., 2015). This study exemplifies the comprehensive approach to exploring the potential of oxadiazole derivatives, highlighting their synthesis and initial biological screening.

Biological Activities

The biological evaluation of compounds with oxadiazole and piperidine structures has been a significant area of research. For example, compounds synthesized for their potential antibacterial and antifungal activities have been explored in various studies. The synthesis and antimicrobial activities of 2-(5-mercapto)-1,3-oxadiazol-2-ylmethyl-1,2,4-triazol-3-one derivatives by Demirbaş et al. (2010) demonstrated the process of creating compounds with potential antimicrobial properties (Demirbaş et al., 2010). Such studies contribute to the understanding of how structural variations in oxadiazole derivatives influence their biological activity.

Potential Therapeutic Applications

The exploration of oxadiazole derivatives extends to their potential therapeutic applications. Synthesis efforts often target the creation of compounds with desirable activity profiles against various diseases. For example, the synthesis and evaluation of oxadiazole derivatives for antimicrobial activity and molecular modeling provide a basis for developing new therapeutics with targeted action against specific pathogens (Vankadari et al., 2013).